2-(1,3-Benzodioxol-5-yl)-5,7-dimethyl-1,3-diazatricyclo[3.3.1.1~3,7~]decan-6-amine

• IUPAC Name: 2-(1,3-benzodioxol-5-yl)-5,7-dimethyl-1,3-diazatricyclo[3.3.1.13,7]decan-6-amine
• InChI: InChI=1S/C17H23N3O2/c1-16-6-19-8-17(2,15(16)18)9-20(7-16)14(19)11-3-4-12-13(5-11)22-10-21-12/h3-5,14-15H,6-10,18H2,1-2H3
• InChI Key: XYJWJNNALHKUPZ-UHFFFAOYSA-N
• Canonical SMILES: CC12CN3CC(C1N)(CN(C2)C3C4=CC5=C(C=C4)OCO5)C
• Molecular Formula: C17H23N3O2
• Molecular Weight: 301.4 g/mol

Description

The compound appears to contain a 1,3-benzodioxol-5-yl moiety, which is a common feature in many organic compounds, including pharmaceuticals and research chemicals. This moiety consists of a benzene ring fused to a 1,3-dioxole ring.

Physical And Chemical Properties Analysis

Physical and chemical properties such as density, boiling point, vapor pressure, and solubility can be determined experimentally. For a related compound, 1-(1,3-Benzodioxol-5-yl)-2-butanone, the density is 1.2±0.1 g/cm^3, the boiling point is 291.2±9.0 °C at 760 mmHg, and the vapor pressure is 0.0±0.6 mmHg at 25°C.

Scientific Research Applications

Scientific Research Applications of Heterocyclic Amines

Human Exposure and Metabolic Pathways Research on heterocyclic amines primarily focuses on their formation in cooked foods, their carcinogenic potential, and human exposure through diet. Studies have quantified the levels of various carcinogenic HCAs in cooked foods and estimated daily exposures, highlighting the importance of understanding HCAs' health implications. One study provided a comprehensive analysis of the presence of carcinogenic heterocyclic amines in the urine of healthy volunteers consuming a normal diet, indicating continual human exposure to these compounds through food (Wakabayashi et al., 1993). Another study emphasized the metabolic pathways of HCAs like MeIQx, showing that human metabolism might differ significantly from that in rodents, suggesting the need for human-specific research on HCA exposure and effects (Turteltaub et al., 1999).

Carcinogenic Potential and Dietary Assessment The carcinogenic potential of HCAs has been a significant area of research, with studies linking HCAs to various forms of cancer. For example, research on the association between meat and meat mutagens, specifically PhIP, and prostate cancer risk has contributed to understanding dietary risks (Cross et al., 2005). A pilot study aimed at assessing the intake of xenobiotics derived from food processing in an adult Spanish sample has provided insights into the consumption of HCAs and their sources, emphasizing the role of cooking methods and dietary habits in HCA exposure (Zapico et al., 2022).

Safety And Hazards

The safety and hazards of a compound depend on its physical and chemical properties, as well as how it is handled and used. General safety measures for handling organic compounds include ensuring adequate ventilation, avoiding contact with skin and eyes, and avoiding ingestion and inhalation.

Future Directions

Future research on compounds with a 1,3-benzodioxol-5-yl moiety could focus on further exploring their anticancer activity and developing more potent analogs. Additionally, more studies are needed to fully understand their physical and chemical properties, as well as their safety and potential hazards.